Cas no 26490-97-1 (Benzoicacid, 2-[(carboxymethyl)amino]-5-iodo-)

• Product Name: Benzoicacid, 2-[(carboxymethyl)amino]-5-iodo-
• CAS No: 26490-97-1
• MF: C₉H₈INO₄
• MW: 321.068594932556
• CID: 291139
• PubChem ID: 276885
• Update Time: 2025-04-19

Benzoicacid, 2-[(carboxymethyl)amino]-5-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 2-[(carboxymethyl)amino]-5-iodo-
• 2-(carboxymethylamino)-5-iodobenzoic acid
• 2-(carboxymethyl-amino)-5-iodo-benzoic acid
• 2-(Carboxymethyl-amino)-5-jod-benzoesaeure
• 2-[(carboxymethyl)amino]-5-iodobenzoic acid
• 2-Carboxy-4-iodophenylglycine
• 4-Jod-phenylglycin-carbonsaeure-(2)
• AC1L5KSX
• AC1Q4PJL
• AG-K-97490
• AR-1D6148
• CTK1A7918
• N-(4-Jod-2-carboxyphenyl)glycin
• NSC125371
• NSC-125371
• 26490-97-1
• DTXSID00298687

• Inchi： 1S/C9H8INO4/c10-5-1-2-7(11-4-8(12)13)6(3-5)9(14)15/h1-3,11H,4H2,(H,12,13)(H,14,15)
• InChI Key： PQEGTEPWYUNOOY-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C(=O)O)C=1)NCC(=O)O

Computed Properties

• Exact Mass: 320.94934
• Monoisotopic Mass: 320.95
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• Density: 2.076
• Boiling Point: 532.7°Cat760mmHg
• Flash Point: 276°C
• Refractive Index: 1.732
• PSA: 86.63
• LogP: 1.55890